7-(furan-2-yl)-1,3-dimethyl-5-((3-(trifluoromethyl)benzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-(furan-2-yl)-1,3-dimethyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H15F3N4O3S/c1-26-16-14(18(28)27(2)19(26)29)17(25-15(24-16)13-7-4-8-30-13)31-10-11-5-3-6-12(9-11)20(21,22)23/h3-9H,10H2,1-2H3
• InChI Key: WZXLTFXMRAZJEO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CO3)SCC4=CC(=CC=C4)C(F)(F)F)C(=O)N(C1=O)C
• Molecular Formula: C20H15F3N4O3S
• Molecular Weight: 448.4 g/mol

Description

The compound “7-(furan-2-yl)-1,3-dimethyl-5-((3-(trifluoromethyl)benzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione” is a chemical substance with the molecular formula C20H15F3N4O3S and a molecular weight of 448.42. It is not intended for human or veterinary use and is available for research use only.

Scientific Research Applications

Synthesis Methods

• The synthesis of furan-pyrimidine derivatives often involves multi-component reactions that allow for the efficient creation of complex structures. For example, a straightforward synthesis method for furo[3,4-d]pyrimidine-2,4-diones has been developed, involving a Curtius rearrangement of 4-(methoxycarbonyl)furan-3-carboxylic acid and subsequent reactions with various amines. This method highlights the potential for creating a diverse library of heterocyclic compounds, including those similar to the chemical (De Coen et al., 2015).

Potential Applications

• Heterocyclic compounds, including furan-pyrimidine derivatives, have been explored for their biological activities. For instance, thiazolopyrimidine derivatives have been synthesized and evaluated for their antinociceptive and anti-inflammatory properties. This suggests that similar compounds, such as the one , could potentially possess similar biological activities and could be explored for medical applications (Selvam et al., 2012).